6,8-dimethoxy-2-methylquinolin-4-ol

• IUPAC Name: 6,8-dimethoxy-2-methyl-1H-quinolin-4-one
• InChI: InChI=1S/C12H13NO3/c1-7-4-10(14)9-5-8(15-2)6-11(16-3)12(9)13-7/h4-6H,1-3H3,(H,13,14)
• InChI Key: HSWLTMTZQPZCEO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)C2=C(N1)C(=CC(=C2)OC)OC
• Molecular Formula: C12H13NO3
• Molecular Weight: 219.24 g/mol

Description

6,8-dimethoxy-2-methylquinolin-4-ol, also known as DMQ, is a natural product that has been found to exhibit a wide range of biological activities. It is a quinoline derivative that has been isolated from various plant species, including the bark of the Cinchona tree. DMQ has been the subject of extensive scientific research due to its potential as a therapeutic agent.

Mechanism of Action

The mechanism of action of 6,8-dimethoxy-2-methylquinolin-4-ol is not fully understood, but it is thought to act by inhibiting various signaling pathways involved in inflammation and cancer cell growth. 6,8-dimethoxy-2-methylquinolin-4-ol has been found to inhibit the NF-κB pathway, which is involved in the regulation of inflammation and cell survival. It has also been shown to inhibit the Akt/mTOR pathway, which is involved in the regulation of cell growth and survival.
Biochemical and Physiological Effects:
6,8-dimethoxy-2-methylquinolin-4-ol has been found to have a range of biochemical and physiological effects, including the inhibition of inflammation and cancer cell growth, as well as the improvement of cognitive function. It has been shown to reduce the production of inflammatory cytokines and to inhibit the growth of cancer cells in vitro and in vivo. 6,8-dimethoxy-2-methylquinolin-4-ol has also been found to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

6,8-dimethoxy-2-methylquinolin-4-ol has several advantages for use in lab experiments, including its availability and low cost. It can be synthesized using a variety of methods and is readily available from commercial sources. However, 6,8-dimethoxy-2-methylquinolin-4-ol has some limitations, including its low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several potential future directions for research on 6,8-dimethoxy-2-methylquinolin-4-ol. One area of interest is the development of 6,8-dimethoxy-2-methylquinolin-4-ol-based drugs for the treatment of cancer and inflammatory diseases. Another area of interest is the investigation of the molecular mechanisms underlying the neuroprotective effects of 6,8-dimethoxy-2-methylquinolin-4-ol. Additionally, there is potential for the development of new synthetic methods for 6,8-dimethoxy-2-methylquinolin-4-ol and its derivatives.

Synthesis Methods

6,8-dimethoxy-2-methylquinolin-4-ol can be synthesized from 2-methylquinoline-4-carboxylic acid by a series of chemical reactions, including methylation and oxidation. The synthesis of 6,8-dimethoxy-2-methylquinolin-4-ol has been optimized and can be carried out using a variety of methods, including microwave-assisted synthesis and enzymatic synthesis.

Scientific Research Applications

6,8-dimethoxy-2-methylquinolin-4-ol has been found to exhibit a range of biological activities, including anti-inflammatory, antioxidant, and anticancer properties. It has been shown to inhibit the growth of cancer cells and to induce apoptosis in cancer cells. 6,8-dimethoxy-2-methylquinolin-4-ol has also been found to have neuroprotective effects and to improve cognitive function in animal models.